Cas no 877640-49-8 (1-(4-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(4-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 877640-49-8
• MF: C₁₈H₁₈ClN₃O₃
• MW: 359.806823253632
• CID: 5933067
• PubChem ID: 18572708
• Update Time: 2025-06-08

1-(4-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
• Urea, N-(4-chlorophenyl)-N'-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-
• 1-(4-chlorophenyl)-3-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea
• 877640-49-8
• AKOS024656567
• 1-(4-chlorophenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• F2519-0047

• Inchi： 1S/C18H18ClN3O3/c1-25-16-8-6-15(7-9-16)22-11-14(10-17(22)23)21-18(24)20-13-4-2-12(19)3-5-13/h2-9,14H,10-11H2,1H3,(H2,20,21,24)
• InChI Key： WRMMIUDTUBCUNJ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NC1CC(=O)N(C2=CC=C(OC)C=C2)C1)=O

Computed Properties

• Exact Mass: 359.1036691g/mol
• Monoisotopic Mass: 359.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 593.4±50.0 °C(Predicted)
• pka: 12.44±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

Chemical Profile of 1-(4-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 877640-49-8) and Its Emerging Applications in Pharmaceutical Research

The compound 1-(4-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea, identified by the CAS number 877640-49-8, represents a sophisticated molecular entity that has garnered significant attention in the realm of pharmaceutical chemistry. This heterocyclic urea derivative is characterized by its intricate structural framework, which integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of both chloro and methoxy substituents on the aromatic rings, coupled with the pyrrolidinone core, endows the molecule with unique electronic and steric properties that are highly relevant to its potential biological activities.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. The compound 1-(4-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea has emerged as a key player in this domain due to its structural complexity and functional diversity. The pyrrolidinone moiety is particularly noteworthy, as it is a scaffold that has been extensively studied for its role in modulating various biological processes. Recent studies have demonstrated that derivatives of this class exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer and inflammatory disorders.

The 4-chlorophenyl and 4-methoxyphenyl substituents are strategically positioned to interact with specific residues in protein targets, thereby influencing the compound's binding affinity and selectivity. This dual substitution pattern is not uncommon in medicinal chemistry, where such modifications are employed to optimize pharmacokinetic profiles and reduce off-target effects. The urea functional group further contributes to the molecule's bioactivity by serving as a hydrogen bond acceptor or donor, depending on the context of the interaction with biological targets.

One of the most compelling aspects of 1-(4-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea is its potential application in the development of small-molecule inhibitors for therapeutic use. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes that are overexpressed in pathological conditions. For instance, studies have suggested that it could interfere with the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By modulating CDK activity, this compound holds promise for applications in oncology, where dysregulation of cell cycle checkpoints is a hallmark of cancer.

Furthermore, the structural features of 1-(4-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea make it an attractive candidate for further derivatization and optimization. Medicinal chemists often employ structure-based drug design strategies to enhance the potency and selectivity of lead compounds. In this context, computational modeling and molecular docking studies have been instrumental in identifying key interactions between the compound and its target proteins. These studies have revealed that subtle modifications to the aromatic rings or the pyrrolidinone core can significantly alter binding affinities and biological responses.

The CAS number 877640-49-8 provides a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. This standardized nomenclature system ensures consistency across different research platforms and enables researchers to locate relevant information efficiently. As pharmaceutical research continues to evolve, compounds like 1-(4-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea will play an increasingly important role in addressing unmet medical needs.

In conclusion, 1-(4-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its complex architecture and functional groups make it a versatile tool for drug discovery efforts aimed at modulating key biological pathways. As research progresses, further insights into its mechanism of action and pharmacological properties will be essential for translating these findings into clinical practice.